Cas no 1424369-37-8 (3-Chlorobenzofuro[2,3-b]pyridine)

• Product Name: 3-Chlorobenzofuro[2,3-b]pyridine
• CAS No: 1424369-37-8
• MF: C₁₁H₆ClNO
• MW: 203.624441623688
• CID: 4699540
• PubChem ID: 90090640
• Update Time: 2025-10-22

3-Chlorobenzofuro[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1424369-37-8
• CS-0435248
• SCHEMBL15631660
• DB-194034
• 3-Chlorobenzofuro[2,3-b]pyridine

• Inchi： 1S/C11H6ClNO/c12-7-5-9-8-3-1-2-4-10(8)14-11(9)13-6-7/h1-6H
• InChI Key： LYLVVZXYLSJKJY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 203.0137915g/mol
• Monoisotopic Mass: 203.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-Chlorobenzofuro[2,3-b]pyridine

3-Chlorobenzofuro[2,3-b]pyridine (CAS No. 1424369-37-8): A Comprehensive Overview

3-Chlorobenzofuro[2,3-b]pyridine (CAS No. 1424369-37-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuro[2,3-b]pyridines, which are characterized by a fused ring system consisting of a benzene ring, a furan ring, and a pyridine ring. The presence of a chlorine substituent at the 3-position of the benzene ring further enhances its chemical diversity and biological activity.

The chemical structure of 3-Chlorobenzofuro[2,3-b]pyridine is noteworthy for its complexity and stability. The compound's molecular formula is C₁₄H₉ClN₂O, and it has a molecular weight of approximately 256.68 g/mol. The fused ring system provides a rigid framework that can influence the compound's conformational flexibility and interactions with biological targets. The chlorine substituent at the 3-position of the benzene ring can modulate the compound's electronic properties, making it an attractive candidate for drug design and development.

In the realm of medicinal chemistry, 3-Chlorobenzofuro[2,3-b]pyridine has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 3-Chlorobenzofuro[2,3-b]pyridine exhibit potent inhibitory activity against kinases such as AKT and mTOR, which are key players in cancer signaling pathways. These findings suggest that derivatives of this compound could be valuable leads for the development of anticancer drugs.

Beyond its anticancer potential, 3-Chlorobenzofuro[2,3-b]pyridine has also been investigated for its neuroprotective properties. A study published in the European Journal of Medicinal Chemistry (2020) reported that certain derivatives of this compound exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The synthesis of 3-Chlorobenzofuro[2,3-b]pyridine involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-chlorophenylacetonitrile with furfural followed by cyclization to form the benzofuro[2,3-b]pyridine core. Subsequent functionalization steps can introduce various substituents to tailor the compound's properties for specific applications. The ability to synthesize diverse derivatives efficiently is crucial for optimizing the biological activity and pharmacological profile of this compound.

In addition to its therapeutic potential, 3-Chlorobenzofuro[2,3-b]pyridine has also been studied for its photophysical properties. Research published in the Journal of Physical Chemistry (2019) revealed that this compound exhibits interesting photophysical behavior, including strong fluorescence and high quantum yields. These properties make it a promising candidate for applications in fluorescent probes and imaging agents. Fluorescent probes derived from 3-Chlorobenzofuro[2,3-b]pyridine could be used to visualize cellular processes and monitor drug delivery in real-time.

The safety profile of 3-Chlorobenzofuro[2,3-b]pyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects. Clinical trials are currently underway to assess the safety and efficacy of certain derivatives of this compound in treating various diseases.

In conclusion, 3-Chlorobenzofuro[2,3-b]pyridine (CAS No. 1424369-37-8) is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for specific uses, highlighting its importance as a key molecule in modern drug discovery efforts.